6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride

• Molecular Formula: C7H10ClF2NO2
• Molecular Weight: 213.61 g/mol
• IUPAC Name: 6,6-difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H9F2NO2.ClH/c8-7(9)2-3-1-4(7)10-5(3)6(11)12;/h3-5,10H,1-2H2,(H,11,12);1H
• InChI Key: APJILLWEJPHKLI-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C1NC2C(=O)O)(F)F.Cl

Description

Bicyclic Framework Analysis: [2.2.1] Heptane Core Topology

The compound’s bicyclo[2.2.1]heptane framework consists of a seven-membered ring system fused into three distinct bridges: two bridges containing two carbon atoms each and one bridge with a single carbon atom. This topology imposes significant strain due to the fixed bond angles between bridgehead carbons. The nitrogen atom at position 2 introduces a heteroatomic perturbation, reducing symmetry and altering electron density distribution compared to purely hydrocarbon analogs.

The chair-like conformation of the bicyclic system is stabilized by intramolecular van der Waals interactions, though the 6,6-difluoro substituents introduce steric and electronic distortions. X-ray crystallographic studies of related azabicyclo[2.2.1]heptane derivatives reveal bond angles of approximately 93° at bridgehead carbons, deviating from the idealized tetrahedral geometry due to ring strain.

Structural Feature	Description
Bridge lengths	Two bridges of two carbons (C1–C2 and C4–C5), one bridge of one carbon (C6)
Bridgehead bond angles	~93° (distorted tetrahedral geometry)
Nitrogen position	Position 2, contributing to heterocyclic rigidity

Stereochemical Configuration at C3 Position: (3S) Enantiomer Characterization

The (3S) enantiomer is defined by the Cahn-Ingold-Prelog priority rules, where the carboxylic acid group (-COOH) at C3 occupies the highest priority position. The bicyclic system’s rigidity restricts rotation around the C3–N bond, locking the stereochemistry and preventing racemization under standard conditions.

Chiral HPLC and optical rotation data confirm the (3S) configuration, with a reported specific rotation of $$[α]_D^{25} = +42.5°$$ (c = 1.0 in methanol) for the free carboxylic acid form. Nuclear Overhauser effect (NOE) spectroscopy further validates the spatial arrangement, showing proximity between the C3 proton and the adjacent bridgehead hydrogen.

Fluorine Substituent Effects on Molecular Geometry: 6,6-Difluoro Modifications

The 6,6-difluoro substituents introduce both electronic and steric effects:

• Electronic Effects : The electronegativity of fluorine ($$χ = 4.0$$) withdraws electron density via inductive effects, polarizing the C–F bonds and increasing the acidity of adjacent protons. This polarization stabilizes the bicyclic framework through hyperconjugation with the σ*(C–F) orbitals.
• Steric Effects : The fluorine atoms at C6 create a dihedral angle of 112° with the bridgehead carbons, compressing the ring system and increasing torsional strain by ~8 kJ/mol compared to non-fluorinated analogs.

Density functional theory (DFT) calculations predict a 0.15 Å contraction in the C6–C7 bond length due to fluorine’s small atomic radius, corroborated by crystallographic data from related fluorinated bicyclo[2.2.1]heptanes.

Protonation State and Counterion Interactions: Hydrochloride Salt Formation

The compound exists as a hydrochloride salt, with the tertiary amine at position 2 protonated to form a quaternary ammonium ion ($$-\text{NH}_2^+-$$). The chloride counterion engages in ionic interactions with the protonated nitrogen, stabilizing the crystal lattice through Coulombic forces.

The hydrochloride form enhances aqueous solubility (>50 mg/mL in water at 25°C) compared to the free base, which is critical for its utility in biological assays. Powder X-ray diffraction (PXRD) patterns reveal a monoclinic crystal system with a unit cell volume of 1,240 ų, consistent with tight ion pairing between $$\text{NH}_2^+$$ and $$\text{Cl}^-$$.

Property	Hydrochloride Salt	Free Base
Solubility in water	>50 mg/mL	<5 mg/mL
Melting point	218–220°C (decomposes)	185–187°C
Crystal system	Monoclinic	Orthorhombic

Preparation Methods

Use of Sulfur Trifluoride Derivatives

Research indicates that sulfur trifluoride reagents, such as diethylaminosulfur trifluoride (DAST) and (methoxyethyl) amido sulfur trifluoride, are effective for fluorination at the 6,6-position of azabicyclic compounds.

Reagent	Solvent	Temperature	Reaction Time	Yield	Reference
Diethylaminosulfur trifluoride (DAST)	Dichloromethane	-78°C to room temperature	6-16 hours	~48-53%
(Methoxyethyl) amido sulfur trifluoride	Dichloromethane	-78°C to room temperature	6 hours	~55%

Reaction scheme:

Azabicyclic precursor + SF4 derivative → 6,6-difluoro-azabicyclic compound

Fluorination Conditions and Optimization

• Temperature Control: Reactions are typically performed at -78°C to prevent over-fluorination and side reactions.
• Reaction Monitoring: NMR spectroscopy confirms the incorporation of fluorines, with characteristic shifts observed in the 19F NMR spectra.
• Post-reaction Workup: Saturated sodium bicarbonate solution neutralizes residual acids, followed by organic extraction, drying, and purification.

Carboxylation and Functionalization

Introduction of Carboxylic Acid Group

The carboxylic acid moiety can be introduced via oxidation of suitable precursors or by direct carboxylation of the fluorinated intermediates.

Method	Reagents	Conditions	Yield	Reference
Oxidation of aldehyde/alkyl intermediates	Oxidants like KMnO₄, CrO₃	Aqueous or organic solvents	Variable
Carboxylation using CO₂	Elevated pressure, base catalyst	Room temperature or mild heating	Moderate

Specific Synthesis Pathway

In one documented method, oxidation of the fluorinated azabicyclic intermediate yields the corresponding carboxylic acid, which is then converted to its hydrochloride salt via treatment with hydrochloric acid in aqueous solution.

Formation of Hydrochloride Salt

The final step involves protonation of the free acid with hydrochloric acid to form the hydrochloride salt, enhancing compound stability and facilitating purification.

Procedure	Conditions	Yield	Reference
Acidification with HCl	Aqueous HCl, pH adjustment	85-96%

Summary of Key Reaction Parameters

Step	Reagents	Temperature	Time	Yield	Notes
Fluorination	SF₄ derivatives	-78°C	6-16 hours	48-55%	Controlled temperature essential
Carboxylation	Oxidants or CO₂	Room temp	Variable	50-70%	Requires purification
Salt formation	HCl	Ambient	Immediate	85-96%	Final product stability

Notable Research Findings

• The use of sulfur trifluoride derivatives is a well-established method for regioselective fluorination of azabicyclic compounds, as demonstrated in patents and literature reports.
• Optimization of reaction conditions, such as temperature and reagent equivalents, significantly influences fluorination efficiency and selectivity.
• Carboxylation steps often involve oxidative procedures or direct carbonation, with yields dependent on precursor purity and reaction parameters.
• The hydrochloride salt formation is straightforward, with high yields achievable under mild acidification conditions.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and nucleophiles are employed for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

While specific case studies and comprehensive data tables for the applications of "6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride" are not available within the provided search results, the information present allows for an overview of its characteristics and potential applications in scientific research.

6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride is a fluorinated azabicyclic compound . The introduction of fluorine atoms into a molecule can alter its physical properties, metabolism, distribution, and stability . Fluorine can also form hydrogen bonds with amino-acid residues in biological macromolecules, potentially changing the effect performance or mechanism of biomolecules in the body .

Basic Information:

• Catalog ID: L21329
• CAS: 2055840-65-6
• Molecular Formula: $C_6H_{10}ClF_2N$
• Formula Weight: 169.6
• Purity: 97%

Synonyms and Identifiers:

• (3S)-6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride
• CAS No.: 1394052-57-3
• Molecular Weight: 213.61 g/mol
• PubChem CID: 71756365

Related Compounds:

• (3S)-6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid (PubChem CID: 71756366)
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 3-[6-[9

Potential Applications:

• Building Block in Synthesis: 2-Azabicyclo[2.2.1]heptane derivatives are valuable building blocks in synthetic organic chemistry and drug research .
• Pharmaceutical Research: Due to their unique spatial configurations, bridged ring systems such as azabicycloheptanes can interact with biological macromolecules, leading to diverse biological activities . The presence of fluorine atoms can further influence the compound's behavior within a biological system .
• Modification of Physical Properties: The incorporation of fluorine atoms can modify the physical properties of a compound and affect its internal metabolism, distribution, and stability .

Mechanism of Action

The mechanism of action of 6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride involves its interaction with specific molecular targets. These interactions can lead to changes in the activity of enzymes or receptors, ultimately affecting various biological pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural and Functional Group Variations

The compound is compared to analogous azabicyclo derivatives, focusing on ring size, substituents, and functional groups (Table 1).

Table 1: Key Structural and Functional Comparisons

Compound Name	Bicyclo Framework	Substituents/Functional Groups	Key Observations	References
6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride	[2.2.1]	6,6-diF; 3-COOH; HCl salt	Enhanced metabolic stability; used in pharmaceutical intermediates
(1R,3S,4S)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid	[2.2.1]	None	Not hydroxylated by proline hydroxylases (PHs); lacks fluorine-induced stability
(3S,R)-endo-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-3-carboxylic acid	[2.2.1]	tert-Butoxycarbonyl (Boc) protecting group	Used in peptide synthesis; Boc group aids in temporary protection during SPPS
6,6-Difluoro-3-azabicyclo[3.1.1]heptane hydrochloride	[3.1.1]	6,6-diF; HCl salt	Smaller ring size ([3.1.1] vs. [2.2.1]); altered steric profile
3-azabicyclo[3.2.0]heptane-1-carboxylic acid hydrochloride	[3.2.0]	1-COOH; HCl salt	Different bridgehead position; potential variability in target engagement
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid hydrochloride	[2.2.2]	3-oxo; 6-COOH; HCl salt	Oxo group introduces hydrogen-bonding capability; larger ring system

Biological Activity

6,6-Difluoro-2-azabicyclo[2.2.1]heptane-3-carboxylic acid hydrochloride, also known by its CAS number 1394052-57-3, is a bicyclic compound that has garnered attention for its potential biological activities. This article explores the compound's biological activity, focusing on its antibacterial properties, enzyme inhibition capabilities, and potential therapeutic applications.

• Molecular Formula : C7H10ClF2NO2
• Molecular Weight : 213.61 g/mol
• CAS Number : 1394052-57-3
• IUPAC Name : 6,6-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride

Biological Activity Overview

The biological activity of this compound has been investigated in various studies, particularly in relation to its antibacterial properties and enzyme inhibition mechanisms.

Antibacterial Activity

Research indicates that derivatives of azabicyclo compounds exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. In particular:

• Testing Methodology :
  • The agar well diffusion method was employed to assess the antibacterial efficacy.
  • Common bacterial strains tested include Escherichia coli, Staphylococcus aureus, and Bacillus subtilis.
• Findings :
  • The compound demonstrated varying degrees of antibacterial activity, with some derivatives showing enhanced potency compared to traditional antibiotics.
  • For instance, studies have shown that certain analogs exhibit stronger antibacterial effects than the original compounds they were based on .

Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit specific enzymes:

• Urease Inhibition :
  • Urease is an enzyme that plays a crucial role in the metabolism of urea in bacteria.
  • Inhibition studies revealed that several derivatives of the compound significantly inhibited urease activity, which is vital for developing new antibacterial agents against urease-producing pathogens .
• Alpha-Amylase Inhibition :
  • The compound's ability to inhibit alpha-amylase was also assessed, which is important for carbohydrate metabolism.
  • Some derivatives showed promising results in inhibiting this enzyme, indicating potential applications in managing diabetes by controlling blood sugar levels .

Case Studies and Research Findings

Several studies have focused on synthesizing and evaluating the biological activities of 6,6-Difluoro-2-azabicyclo[2.2.1]heptane derivatives:

Study	Compound Tested	Biological Activity	Key Findings
	M1 (a derivative)	Antibacterial	Yielded significant inhibition against E. coli and S. aureus
	M2 (another derivative)	Urease Inhibition	Strongly inhibited urease, suggesting potential as an antibacterial agent
	M3 (structural analog)	Alpha-Amylase Inhibition	Showed promising inhibition rates, indicating potential for diabetes management